Cas no 948-31-2 (2-Methyl-3,5-dinitrobenzonitrile)

• Product Name: 2-Methyl-3,5-dinitrobenzonitrile
• CAS No: 948-31-2
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• MDL: MFCD00458632
• CID: 797370
• PubChem ID: 23009745
• Update Time: 2025-04-19

2-Methyl-3,5-dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3,5-dinitrobenzonitrile
• Benzonitrile,2-methyl-3,5-dinitro-
• 2-Cyano-4,6-dinitro-1-methylbenzene
• 2-methyl-3,5-dinitrobenzenecarbonitrile
• 2-Methyl-3,5-dinitro-benzonitril
• 3,5-Dinitro-2-methyl-benzonitril
• 3,5-Dinitro-o-tolunitril
• 3,5-Dinitro-o-tolunitrile
• CS-0335947
• SCHEMBL11443460
• AKOS004120772
• Dinitolmide Impurity E
• DTXSID50629765
• 948-31-2

• MDL： MFCD00458632
• Inchi： 1S/C8H5N3O4/c1-5-6(4-9)2-7(10(12)13)3-8(5)11(14)15/h2-3H,1H3
• InChI Key： FJPAWDYXHVKZRC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C#N)C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.02800
• Monoisotopic Mass: 207.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 326.2±42.0 °C at 760 mmHg
• Flash Point: 151.1±27.9 °C
• PSA: 115.43000
• LogP: 2.72948
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-3,5-dinitrobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes